4-Pyrrolidin-1-yl-benzenesulfonyl chloride, 95%

• IUPAC Name: 4-pyrrolidin-1-ylbenzenesulfonyl chloride
• InChI: InChI=1S/C10H12ClNO2S/c11-15(13,14)10-5-3-9(4-6-10)12-7-1-2-8-12/h3-6H,1-2,7-8H2
• InChI Key: RUMNUSUMGZRQBF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)S(=O)(=O)Cl
• Molecular Formula: C10H12ClNO2S
• DSSTOX Substance ID: DTXSID30696915
• Molecular Weight: 245.73 g/mol
• CAS RN: 125393-18-2

Description

“4-Pyrrolidin-1-yl-benzenesulfonyl chloride” is a chemical compound with the molecular formula C10H12ClNO4S2. It is used in early discovery research as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of pyrrolidine derivatives, such as “4-Pyrrolidin-1-yl-benzenesulfonyl chloride”, can be achieved through various synthetic strategies. These include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of “4-Pyrrolidin-1-yl-benzenesulfonyl chloride” is characterized by a five-membered pyrrolidine ring attached to a benzenesulfonyl chloride group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Physical And Chemical Properties Analysis

“4-Pyrrolidin-1-yl-benzenesulfonyl chloride” is a solid compound with a molecular weight of 309.79. Its empirical formula is C10H12ClNO4S2.

Safety and Hazards

This compound is considered hazardous. It has been classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to the 2012 OSHA Hazard Communication Standard.

Future Directions

Pyrrolidine derivatives, including “4-Pyrrolidin-1-yl-benzenesulfonyl chloride”, continue to be of interest in drug discovery due to their versatile scaffold for novel biologically active compounds. Future research may focus on the design of new pyrrolidine compounds with different biological profiles.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

The pyrrolidine ring and its derivatives are known to interact with their targets in a way that allows efficient exploration of the pharmacophore space due to sp3-hybridization . This interaction contributes to the stereochemistry of the molecule and increases three-dimensional coverage due to the non-planarity of the ring .

Biochemical Pathways

The pyrrolidine ring and its derivatives are known to influence various biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Modifications of the pyrrolidine structure have been made in the past with the aim of modifying the pharmacokinetic profile .

Result of Action

Compounds with a pyrrolidine ring are known to have various biological profiles, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, suggesting that the compound’s action may be influenced by its molecular environment .

Synthesis routes and methods

Procedure details

DMF (0.5 mL) was added to solution of 4-(pyrrolidin-1-yl)benzenesulfonic acid (7.3 g, 32.16 mmol) in dichloromethane (40 mL). Oxalyl chloride (10 g, 78.74 mmol) was then dropwise and the resulting solution was maintained at room temperature for 1 hour. The reaction mixture was then quenched by the addition of 40 mL of iced water. The resulting solution was extracted using dichloromethane (3×20 mL), and the organic layers were combined, dried (Na2SO4), filtered and concentrated. The residue was purified by column chromatography using a 1:100 ethyl acetate/petroleum ether solvent system to afford 1.5 g (19%) of 4-(pyrrolidin-1-yl)benzene-1-sulfonyl chloride as a yellow solid. 1H NMR (CDCl3) δ 7.78 (d, 2H), 6.55 (d, 2H), 3.41 (t, 4H), 2.03 (t, 4H).